Cas no 1028092-65-0 (3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester-functionalized pyrazole derivative, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The tetrahydro-2H-pyran (THP) protecting group enhances stability, while the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety ensures efficient reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical synthesis due to its compatibility with diverse reaction conditions and its role in constructing complex biaryl structures. Its crystalline nature facilitates handling and purification, making it a practical choice for scalable applications. The product’s well-defined reactivity profile and stability under inert conditions contribute to its utility in advanced synthetic workflows.

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1028092-65-0 structure

Product Name:3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1028092-65-0

MF:C₂₀H₂₇BN₂O₃

MW:354.250985383987

MDL:MFCD21602040

CID:4756736

PubChem ID:121235340

Update Time:2026-02-26

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- AK00742377
- EN300-7464903
- C20H27BN2O3
- CS-0161134
- MFCD21602040
- AKOS037648504
- BS-14275
- SB74645
- C71118
- Z4132032932
- 1-(oxan-2-yl)-3-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-(Tetrahydro-2H-pyran-2-yl)-3-phenyl-1H-pyrazole-5-boronic acid pinacol ester
- 1-(oxan-2-yl)-3-phenyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1028092-65-0
- MDL： MFCD21602040
- Inchi： 1S/C20H27BN2O3/c1-19(2)20(3,4)26-21(25-19)17-14-16(15-10-6-5-7-11-15)22-23(17)18-12-8-9-13-24-18/h5-7,10-11,14,18H,8-9,12-13H2,1-4H3
- InChI Key： NOOWOXIDDJFPBH-UHFFFAOYSA-N
- SMILES： O1B(C2=CC(C3C=CC=CC=3)=NN2C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 354.211473g/mol
Monoisotopic Mass: 354.211473g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5
Molecular Weight: 354.3g/mol

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00711103-100mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	100mg	￥900.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00711103-250mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	250mg	￥1500.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00711103-1g	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	1g	￥4470.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00711103-5g	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95+%	5g	￥17880	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ657-200mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95+%	200mg	1609.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ657-50mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95+%	50mg	540.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NQ657-1g	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95+%	1g	6436.0CNY	2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P33070-5g	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	5g	￥21456.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P33070-250mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	250mg	¥1742.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P33070-100mg	3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1028092-65-0	95%	100mg	¥1045.0	2024-07-19

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Suppliers

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(CAS:1028092-65-0)3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Order Number:A991579

Stock Status:in Stock

Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 17:56

Price ($):211.0/675.0

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1028092-65-0 (3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products

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Amadis Chemical Company Limited

(CAS:1028092-65-0)3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Purity:99%/99%

Quantity:250mg/1g

Price ($):211.0/675.0